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Compound of Interest

1-(5-Chloro-2-
Compound Name:
methylphenyl)ethanone

cat. No.: B1316759

Technical Guide: 1-(5-Chloro-2-
methylphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure and properties of
1-(5-Chloro-2-methylphenyl)ethanone, a key intermediate in various synthetic pathways.

Molecular and Physical Data

The fundamental quantitative data for 1-(5-Chloro-2-methylphenyl)ethanone is summarized
in the table below, providing a quick reference for researchers.

Property Value

Molecular Formula C9H9CIO[1][2]

Molecular Weight 168.62 g/mol [1][2]

CAS Number 58966-35-1[1][2]

SMILES CC(C1=CC(Cl)=CC=C1C)=0I3]

InChl Key UEBGGERYVCEAEL-UHFFFAOYSA-NJ[1]
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Molecular Structure

The structural representation of 1-(5-Chloro-2-methylphenyl)ethanone is crucial for
understanding its reactivity and interactions in chemical synthesis. The following diagram
illustrates the arrangement of atoms and bonds within the molecule.

Molecular Structure of 1-(5-Chloro-2-methylphenyl)ethanone
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Caption: 2D structure of 1-(5-Chloro-2-methylphenyl)ethanone.

Experimental Protocols

While this document does not contain specific experimental results, the synthesis of 1-(5-
Chloro-2-methylphenyl)ethanone is typically achieved via a Friedel-Crafts acylation reaction.

General Protocol for Friedel-Crafts Acylation:

o Reactants: 4-Chlorotoluene and an acylating agent such as acetyl chloride or acetic

anhydride.
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o Catalyst: A Lewis acid, commonly aluminum trichloride (AICIs).
¢ Solvent: An anhydrous, non-polar solvent like dichloromethane or carbon disulfide.

e Procedure: a. The Lewis acid catalyst is added to a cooled solution of 4-chlorotoluene in the
chosen solvent. b. The acylating agent is then added dropwise to the mixture while
maintaining a low temperature to control the reaction rate. c. After the addition is complete,
the reaction mixture is stirred at room temperature for a specified period to ensure
completion. d. The reaction is quenched by carefully pouring the mixture over ice and an acid
(e.g., HCI) to decompose the aluminum chloride complex. e. The organic layer is separated,
washed with a neutralizing agent (e.g., sodium bicarbonate solution) and brine, and then
dried over an anhydrous salt (e.g., magnesium sulfate). f. The solvent is removed under
reduced pressure, and the resulting crude product is purified, typically by recrystallization or
column chromatography, to yield pure 1-(5-Chloro-2-methylphenyl)ethanone.

Logical Relationships in Synthesis

The synthesis of this compound is a foundational step for creating more complex molecules,
particularly in the pharmaceutical and agrochemical industries.[1]

Starting Materials Reaction Conditions
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Caption: Workflow for the synthesis of 1-(5-Chloro-2-methylphenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure and weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316759#1-5-chloro-2-methylphenyl-ethanone-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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